Cas no 1085946-41-3 (4-4-(trifluoromethyl)phenylpiperidin-4-ol hydrochloride)

• Product Name: 4-4-(trifluoromethyl)phenylpiperidin-4-ol hydrochloride
• CAS No: 1085946-41-3
• MF: C₁₂H₁₅ClF₃NO
• MW: 281.701812982559
• MDL: MFCD28108740
• CID: 4560233
• PubChem ID: 138393514
• Update Time: 2025-05-23

4-4-(trifluoromethyl)phenylpiperidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-[4-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• 4-4-(trifluoromethyl)phenylpiperidin-4-ol hydrochloride

• MDL： MFCD28108740
• Inchi： 1S/C12H14F3NO.ClH/c13-12(14,15)10-3-1-9(2-4-10)11(17)5-7-16-8-6-11;/h1-4,16-17H,5-8H2;1H
• InChI Key： RNNRLBOCSADTAX-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(C(F)(F)F)=CC=2)CCNCC1.Cl

Additional information on 4-4-(trifluoromethyl)phenylpiperidin-4-ol hydrochloride

Recent Advances in the Study of 4-(4-(Trifluoromethyl)phenyl)piperidin-4-ol Hydrochloride (CAS: 1085946-41-3)

The compound 4-(4-(Trifluoromethyl)phenyl)piperidin-4-ol hydrochloride (CAS: 1085946-41-3) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The information presented herein is derived from peer-reviewed publications, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the role of 4-(4-(Trifluoromethyl)phenyl)piperidin-4-ol hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the trifluoromethyl group and the piperidine scaffold, make it a versatile building block for the development of compounds targeting central nervous system (CNS) disorders. Researchers have employed advanced synthetic methodologies, such as microwave-assisted synthesis and flow chemistry, to optimize the production of this compound with high yield and purity.

Pharmacological investigations have revealed that derivatives of 4-(4-(Trifluoromethyl)phenyl)piperidin-4-ol exhibit promising activity against various biological targets. For instance, a recent study demonstrated its efficacy as a modulator of sigma-1 receptors, which are implicated in neurodegenerative diseases and pain management. Additionally, its potential as an antagonist for dopamine receptors has been explored, suggesting applications in the treatment of psychiatric disorders such as schizophrenia and bipolar disorder.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic profile. The hydrochloride salt form enhances its solubility and bioavailability, making it a favorable candidate for oral administration. Preclinical trials have shown favorable absorption and distribution characteristics, with minimal off-target effects. These findings underscore the compound's potential as a lead candidate for further drug development.

Despite these advancements, challenges remain in the optimization of 4-(4-(Trifluoromethyl)phenyl)piperidin-4-ol hydrochloride for clinical use. Issues such as metabolic stability and potential drug-drug interactions require further investigation. Researchers are currently exploring structural modifications to improve these properties while retaining the compound's therapeutic efficacy.

In conclusion, 4-(4-(Trifluoromethyl)phenyl)piperidin-4-ol hydrochloride represents a promising scaffold in medicinal chemistry, with diverse applications in CNS drug discovery. Ongoing research efforts are expected to yield novel derivatives with enhanced pharmacological profiles, paving the way for future therapeutic innovations. This briefing serves as a timely update for researchers and industry professionals engaged in the development of next-generation pharmaceuticals.